Cas no 1209369-76-5 (3(4H)-Quinazolinepropanamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-4-oxo-)

• Product Name: 3(4H)-Quinazolinepropanamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-4-oxo-
• CAS No: 1209369-76-5
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 5903310
• PubChem ID: 45510988
• Update Time: 2025-07-09

3(4H)-Quinazolinepropanamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3(4H)-Quinazolinepropanamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-4-oxo-
• 3-(4-oxoquinazolin-3(4H)-yl)-N-((5-(p-tolyl)isoxazol-3-yl)methyl)propanamide
• AKOS024652259
• F2493-2590
• 1209369-76-5
• N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-3-(4-oxoquinazolin-3-yl)propanamide
• N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide

• Inchi： 1S/C22H20N4O3/c1-15-6-8-16(9-7-15)20-12-17(25-29-20)13-23-21(27)10-11-26-14-24-19-5-3-2-4-18(19)22(26)28/h2-9,12,14H,10-11,13H2,1H3,(H,23,27)
• InChI Key： DLVKTRFJNXOBGR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCC(NCC2C=C(C3=CC=C(C)C=C3)ON=2)=O)C=1

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3(4H)-Quinazolinepropanamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-4-oxo-

Recent Advances in the Study of 3(4H)-Quinazolinepropanamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-4-oxo- (CAS: 1209369-76-5)

The compound 3(4H)-Quinazolinepropanamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-4-oxo-, with the CAS number 1209369-76-5, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinazoline and isoxazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential clinical utility.

One of the key areas of research has been the exploration of this compound's role as a kinase inhibitor. Kinases play a crucial role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3(4H)-Quinazolinepropanamide exhibits selective inhibition against certain kinase targets, with notable efficacy in suppressing tumor cell proliferation. These findings have spurred further investigations into its pharmacokinetic properties and toxicity profiles, which are essential for its development as a therapeutic agent.

Another significant aspect of recent research has been the optimization of the synthetic route for 3(4H)-Quinazolinepropanamide. Researchers have developed more efficient and scalable methods for its production, addressing challenges related to yield and purity. These advancements are critical for ensuring the compound's availability for both preclinical and clinical studies. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into the molecular features that contribute to its biological activity.

In vivo studies have further corroborated the compound's potential, with animal models showing favorable responses in terms of tumor growth inhibition and minimal adverse effects. These results have positioned 3(4H)-Quinazolinepropanamide as a promising candidate for further development in oncology. However, challenges remain, including the need for more comprehensive toxicology studies and the identification of potential drug-drug interactions.

Looking ahead, the research community is optimistic about the prospects of 3(4H)-Quinazolinepropanamide. Ongoing studies are expected to delve deeper into its mechanism of action, explore its applications in combination therapies, and assess its efficacy in broader disease contexts. The compound's unique chemical structure and biological activity make it a valuable subject for continued investigation, with the potential to contribute significantly to the advancement of targeted therapies in the pharmaceutical industry.